Cas no 62078-00-6 (4-Quinolinecarbothioamide, 6-methyl-2-propyl-)
62078-00-6 structure
Product Name:4-Quinolinecarbothioamide, 6-methyl-2-propyl-
CAS No:62078-00-6
MF:C14H16N2S
MW:244.355241775513
CID:458906
PubChem ID:71390201
Update Time:2025-04-19
4-Quinolinecarbothioamide, 6-methyl-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarbothioamide, 6-methyl-2-propyl-
- 6-methyl-2-propylquinoline-4-carbothioamide
- DTXSID20812127
- 62078-00-6
-
- Inchi: 1S/C14H16N2S/c1-3-4-10-8-12(14(15)17)11-7-9(2)5-6-13(11)16-10/h5-8H,3-4H2,1-2H3,(H2,15,17)
- InChI Key: LUNWWJGPSNOZGV-UHFFFAOYSA-N
- SMILES: S=C(C1=CC(CCC)=NC2C=CC(C)=CC=21)N
Computed Properties
- Exact Mass: 244.10358
- Monoisotopic Mass: 244.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 38.91
4-Quinolinecarbothioamide, 6-methyl-2-propyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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